molecular formula C20H15N3O2 B6529285 N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]naphthalene-1-carboxamide CAS No. 946275-60-1

N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]naphthalene-1-carboxamide

Cat. No. B6529285
CAS RN: 946275-60-1
M. Wt: 329.4 g/mol
InChI Key: SGYNVMCWWXYHTH-UHFFFAOYSA-N
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Description

“N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]naphthalene-1-carboxamide” is a compound that contains a 1,3,4-oxadiazole core . 1,3,4-Oxadiazole is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring . It is derived from furan by substitution of two methylene groups (=CH) with two pyridine type nitrogens (-N=) .

Mechanism of Action

The exact mechanism of action of N-[4-MOPC] is still not fully understood. However, it is believed that the compound works by inhibiting the enzyme cyclooxygenase-2 (N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]naphthalene-1-carboxamide), which is involved in the production of pro-inflammatory mediators. By blocking the activity of this enzyme, N-[4-MOPC] is able to reduce inflammation and provide relief from pain and other symptoms associated with inflammatory diseases.
Biochemical and Physiological Effects
N-[4-MOPC] has been found to possess a variety of biochemical and physiological effects. It has been shown to possess anti-inflammatory, anti-tumor, and anti-viral properties, making it a promising compound for the development of new therapeutic drugs. Additionally, N-[4-MOPC] has been found to inhibit the enzyme cyclooxygenase-2 (this compound), which is involved in the production of pro-inflammatory mediators. This property may be beneficial in the treatment of inflammatory diseases, such as arthritis and asthma.

Advantages and Limitations for Lab Experiments

N-[4-MOPC] is a promising compound for the development of new therapeutic drugs, but there are certain advantages and limitations to consider when using it for laboratory experiments. One of the main advantages of N-[4-MOPC] is its ability to inhibit the enzyme cyclooxygenase-2 (N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]naphthalene-1-carboxamide), which is involved in the production of pro-inflammatory mediators. This property may be beneficial in the treatment of inflammatory diseases, such as arthritis and asthma. Additionally, N-[4-MOPC] is relatively easy to synthesize and is relatively inexpensive compared to other small molecules. However, one of the main limitations of N-[4-MOPC] is that its exact mechanism of action is still not fully understood.

Future Directions

The potential applications of N-[4-MOPC] are vast and there are many possible future directions for research. One potential direction is to further investigate the exact mechanism of action of the compound and its potential to be used as a therapeutic drug. Additionally, further studies could be conducted to explore the effects of N-[4-MOPC] on other diseases, such as cancer and autoimmune disorders. Additionally, further research could be conducted to investigate the potential side effects of the compound and to optimize its synthesis process. Finally, research could be conducted to explore the potential of N-[4-MOPC] to be used in combination with other drugs to improve their efficacy.

Synthesis Methods

N-[4-MOPC] is a small molecule that can be synthesized through a variety of methods. One of the most common methods is a Suzuki-Miyaura coupling reaction, which involves the use of a palladium catalyst. In this reaction, the two reactants, 5-methyl-1,3,4-oxadiazol-2-yl)phenyl boronic acid and naphthalene-1-carboxylic acid, are combined in an inert atmosphere and heated to 80°C. The reaction is then quenched with aqueous sodium bicarbonate and the desired product, N-[4-MOPC], is isolated by recrystallization.

Scientific Research Applications

N-[4-MOPC] has been studied for its potential applications in the field of scientific research. It has been shown to possess anti-inflammatory, anti-tumor, and anti-viral effects, making it a promising compound for the development of new therapeutic drugs. Additionally, N-[4-MOPC] has been found to inhibit the enzyme cyclooxygenase-2 (N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]naphthalene-1-carboxamide), which is involved in the production of pro-inflammatory mediators. This property may be beneficial in the treatment of inflammatory diseases, such as arthritis and asthma.

properties

IUPAC Name

N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]naphthalene-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H15N3O2/c1-13-22-23-20(25-13)15-9-11-16(12-10-15)21-19(24)18-8-4-6-14-5-2-3-7-17(14)18/h2-12H,1H3,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SGYNVMCWWXYHTH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN=C(O1)C2=CC=C(C=C2)NC(=O)C3=CC=CC4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H15N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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